Cas no 2229593-77-3 (3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine
• CAS No: 2229593-77-3
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 5928644
• PubChem ID: 165647687
• Update Time: 2025-06-07

3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine
• 2229593-77-3
• EN300-1970152

• Inchi： 1S/C10H12BrF2NO/c1-15-9-7(3-2-4-8(9)11)5-10(12,13)6-14/h2-4H,5-6,14H2,1H3
• InChI Key： FCWKHIPSLNOANL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CC(CN)(F)F

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine

Professional Introduction to 3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine (CAS No. 2229593-77-3)

3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229593-77-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a bromo and methoxy substituent on a phenyl ring, coupled with a fluorinated propanamine moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential applications as an intermediate in the synthesis of bioactive molecules. The presence of both bromo and fluorine atoms introduces specific electronic and steric properties that can be exploited to modulate the biological activity of derived compounds. In particular, the fluorine atoms are known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural motif of 3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine has shown potential in interacting with biological targets such as kinases and transcription factors. For instance, studies have demonstrated that fluorinated aromatic compounds can serve as effective scaffolds for designing kinase inhibitors due to their ability to mimic natural substrates and disrupt enzymatic activity.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to functionalize complex molecular structures. The synthesis of 3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine involves multi-step organic transformations, including halogenation, alkylation, and nucleophilic substitution reactions. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of high-yielding and scalable processes in drug development.

Epidemiological and preclinical studies have begun to explore the pharmacological properties of compounds with similar structural features. The combination of a phenyl ring substituted with both bromo and methoxy groups, along with a fluorinated amine moiety, suggests potential applications in treating conditions such as cancer and inflammatory diseases. Specifically, the bromo group can serve as a handle for further derivatization via cross-coupling reactions, while the fluorine atoms can improve pharmacokinetic profiles.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding interactions between 3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine and its target proteins. These simulations have provided valuable insights into the compound's binding affinity and mode of action, guiding medicinal chemists in optimizing its pharmacological properties.

In conclusion, 3-(3-bromo-2-methoxyphenyl)-2,2-difluoropropan-1-amine (CAS No. 2229593-77-3) represents a promising entity in the realm of pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.